Cas no 1784310-00-4 (2-(4-methoxy-2-nitrophenyl)propanenitrile)

• Product Name: 2-(4-methoxy-2-nitrophenyl)propanenitrile
• CAS No: 1784310-00-4
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5950275
• PubChem ID: 84778933
• Update Time: 2025-05-20

2-(4-methoxy-2-nitrophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-2-nitrophenyl)propanenitrile
• 1784310-00-4
• EN300-1800323

• Inchi： 1S/C10H10N2O3/c1-7(6-11)9-4-3-8(15-2)5-10(9)12(13)14/h3-5,7H,1-2H3
• InChI Key： QPYCVLHJNDEXKG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)[N+](=O)[O-])C(C#N)C

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.8Ų

Additional information on 2-(4-methoxy-2-nitrophenyl)propanenitrile

2-(4-Methoxy-2-nitrophenyl)Propanenitrile: A Comprehensive Overview

2-(4-Methoxy-2-nitrophenyl)propanenitrile (CAS No. 1784310-00-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a methoxy and nitro group substituted on a phenyl ring, along with a propanenitrile moiety. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-(4-methoxy-2-nitrophenyl)propanenitrile is C₁₀H₉NO₄, and its molecular weight is approximately 203.18 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 4-methoxy-2-nitrobenzaldehyde and acetonitrile. The synthesis process involves several steps, including condensation, reduction, and substitution reactions, which are optimized to achieve high yields and purity.

In the context of pharmaceutical research, 2-(4-methoxy-2-nitrophenyl)propanenitrile has been explored for its potential as a lead compound in the development of new drugs. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that derivatives of 2-(4-methoxy-2-nitrophenyl)propanenitrile demonstrated significant anti-inflammatory effects in both in vitro and in vivo models. These findings suggest that this compound could serve as a valuable scaffold for the design of novel therapeutic agents.

Beyond its pharmaceutical applications, 2-(4-methoxy-2-nitrophenyl)propanenitrile has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research in this area has focused on optimizing the electronic structure of the compound to enhance its performance in these applications. For example, a study published in the Journal of Materials Chemistry C (2020) demonstrated that modified forms of 2-(4-methoxy-2-nitrophenyl)propanenitrile exhibited improved charge transport properties, making them suitable for use in high-performance OLEDs.

The chemical stability and reactivity of 2-(4-methoxy-2-nitrophenyl)propanenitrile have also been extensively studied. The presence of the nitro group imparts strong electron-withdrawing properties to the molecule, which can influence its reactivity in various chemical reactions. Additionally, the methoxy group provides electron-donating effects that can modulate the overall electronic structure of the compound. These properties make it an excellent candidate for use as a building block in complex organic synthesis.

In terms of safety and handling, 2-(4-methoxy-2-nitrophenyl)propanenitrile should be stored under appropriate conditions to maintain its stability and purity. It is recommended to store the compound at room temperature away from direct sunlight and moisture. Additionally, standard laboratory safety protocols should be followed when handling this compound to ensure the safety of laboratory personnel.

The future prospects for 2-(4-methoxy-2-nitrophenyl)propanenitrile are promising. Ongoing research continues to explore new applications and derivatives of this compound, with a focus on enhancing its biological activity and material properties. As new synthetic methods and characterization techniques are developed, it is likely that even more innovative uses for this compound will be discovered.

In conclusion, 2-(4-methoxy-2-nitrophenyl)propanenitrile (CAS No. 1784310-00-4) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and chemical properties make it an important intermediate in the development of new drugs and advanced materials. As research in this area continues to advance, it is expected that this compound will play an increasingly significant role in various scientific and industrial fields.